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Compound of Interest

3-(3-Fluoro-4-
Compound Name:
methoxybenzoyl)propionic acid

Cat. No.: B1294327

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point of 3-(3-fluoro-4-
methoxybenzoyl)propanoic acid, a key physicochemical property for substance identification
and purity assessment. This document outlines reported melting point data, detailed
experimental protocols for its determination, and a logical workflow for verification.

Compound Identification

o Systematic Name: 3-(3-Fluoro-4-methoxybenzoyl)propanoic acid

e Synonyms: 3-(3-Fluoro-4-methoxybenzoyl)propionic acid, 4-(3-Fluoro-4-
methoxyphenyl)-4-oxobutanoic acid, 3-Fluoro-4-methoxy-y-oxobenzenebutyoric acid[1][2]

e CAS Number: 347-63-7[1][2][3][4]
e Molecular Formula: C11H11FOa4[1][2]

e Molecular Weight: 226.20 g/mol [2][3]

Quantitative Data: Melting Point

The melting point of a pure crystalline solid is a sharp, characteristic temperature at which it
transitions from a solid to a liquid. Impurities typically depress and broaden the melting range.
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The reported melting point for 3-(3-Fluoro-4-methoxybenzoyl)propanoic acid from various
suppliers is summarized below.

Data Source Melting Point (°C) Notes

Apollo Scientific 169-173 °C [3]

Matrix Scientific 168-170 °C

Chemdad Co. 167-171 °C (literature value)[2]

Experimental Protocol: Capillary Melting Point
Determination

The capillary method is the standard technique for determining the melting point of a solid
organic compound.[4] This protocol describes the use of a modern digital melting point
apparatus, which offers precise temperature control and observation.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)

Sample of 3-(3-Fluoro-4-methoxybenzoyl)propanoic acid
Procedure:
e Sample Preparation:

o Ensure the sample of 3-(3-Fluoro-4-methoxybenzoyl)propanoic acid is completely dry, as
moisture can act as an impurity and affect the melting range.[5]
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o If the sample consists of large crystals, gently grind it into a fine powder using a clean, dry
mortar and pestle. This ensures uniform heat transfer.[4]

o Load the sample into a capillary tube by pressing the open end into the powder. Invert the
tube and tap it gently on a hard surface to pack the solid into the sealed end. The packed
sample height should be 2-3 mm.[5]

e Initial (Rapid) Determination:

o To save time, a preliminary rapid determination is often performed to establish an
approximate melting point.[2]

o Insert the loaded capillary tube into the heating block of the melting point apparatus.
o Set a fast heating rate (e.g., 10-20 °C per minute).
o Record the approximate temperature at which the sample melts.

e Accurate Determination:

o Allow the apparatus to cool to at least 20 °C below the approximate melting point
observed.[3]

o Insert a new capillary tube with a fresh sample.
o Set the starting temperature to about 15-20 °C below the expected melting point.

o Set the heating rate to a slow value, typically 1-2 °C per minute, to ensure thermal
equilibrium between the sample, heating block, and thermometer.[6][7]

o Observe the sample closely through the magnifying eyepiece.
o Record the temperature at which the first drop of liquid appears (the onset of melting).

o Continue heating at the slow rate and record the temperature at which the last solid crystal
disappears (completion of melting).[3][6]

o The two recorded temperatures constitute the melting range (e.g., 168-170 °C).

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.jk-sci.com/blogs/resource-center/method-for-determining-capillary-melting-point
https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.jk-sci.com/blogs/resource-center/method-for-determining-capillary-melting-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Confirmation:

o For reliable results, repeat the accurate determination at least once more with a fresh
sample to ensure consistency.[6]

Verification and Purity Assessment Workflow

The following diagram illustrates the logical workflow for determining and verifying the melting
point of a compound like 3-(3-Fluoro-4-methoxybenzoyl)propanoic acid and using this data to
assess its purity.
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Melting Point Determination and Purity Assessment Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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